1. Home
  2. Product
  3. Reference Standards
  4. Isotetracycline
Isotetracycline Isotetracycline
Brand Name: Vulcanchem
CAS No.: 3811-31-2
VCID: VC0049076
InChI: InChI=1S/C22H24N2O8/c1-21(10-5-4-6-12(25)14(10)20(30)32-21)9-7-11-16(24(2)3)17(27)15(19(23)29)18(28)22(11,31)13(26)8-9/h4-6,9,11,16,25,28,31H,7-8H2,1-3H3,(H2,23,29)/t9-,11-,16-,21-,22-/m0/s1
SMILES: CC1(C2=C(C(=CC=C2)O)C(=O)O1)C3CC4C(C(=O)C(=C(C4(C(=O)C3)O)O)C(=O)N)N(C)C
Molecular Formula: C₂₂H₂₄N₂O₈
Molecular Weight: 444.43

Isotetracycline

CAS No.: 3811-31-2

Reference Standards

VCID: VC0049076

Molecular Formula: C₂₂H₂₄N₂O₈

Molecular Weight: 444.43

Isotetracycline - 3811-31-2

CAS No. 3811-31-2
Product Name Isotetracycline
Molecular Formula C₂₂H₂₄N₂O₈
Molecular Weight 444.43
IUPAC Name (4S,4aS,6S,8aR)-4-(dimethylamino)-1,8a-dihydroxy-6-[(1S)-4-hydroxy-1-methyl-3-oxo-2-benzofuran-1-yl]-3,8-dioxo-4a,5,6,7-tetrahydro-4H-naphthalene-2-carboxamide
Standard InChI InChI=1S/C22H24N2O8/c1-21(10-5-4-6-12(25)14(10)20(30)32-21)9-7-11-16(24(2)3)17(27)15(19(23)29)18(28)22(11,31)13(26)8-9/h4-6,9,11,16,25,28,31H,7-8H2,1-3H3,(H2,23,29)/t9-,11-,16-,21-,22-/m0/s1
SMILES CC1(C2=C(C(=CC=C2)O)C(=O)O1)C3CC4C(C(=O)C(=C(C4(C(=O)C3)O)O)C(=O)N)N(C)C
Synonyms (4S,4aS,6S,8aS)-6-[(1S)-1,3-Dihydro-4-hydroxy-1-methyl-3-oxo-1-isobenzofuranyl]-4-(dimethylamino)-1,4,4a,5,6,7,8,8a-octahydro-3,8a-dihydroxy-1,8-dioxo-2-naphthalenecarboxamide; [4S-[4α,4aα,6β(R*),8aα]]-6-(1,3-Dihydro-4-hydroxy-1-methyl-3-oxo-1-isoben
PubChem Compound 101664527
Last Modified Jan 08 2022
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19